N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide

• IUPAC Name: 4-ethyl-N-[1-oxo-3-phenyl-1-(4-pyridin-2-ylpiperazin-1-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C27H30N4O2/c1-2-21-11-13-23(14-12-21)26(32)29-24(20-22-8-4-3-5-9-22)27(33)31-18-16-30(17-19-31)25-10-6-7-15-28-25/h3-15,24H,2,16-20H2,1H3,(H,29,32)
• InChI Key: CONSYIBEVLCKSA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC(CC2=CC=CC=C2)C(=O)N3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C27H30N4O2
• Molecular Weight: 442.6 g/mol

Description

N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide, also known as BPEB, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide acts as a partial agonist at the dopamine D2 receptor, which means that it has a weaker effect than a full agonist. However, N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide has been shown to have a higher affinity for the D2 receptor than other partial agonists, such as aripiprazole. This suggests that N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide may be more effective at modulating dopamine signaling in the brain.
Biochemical and Physiological Effects:
Studies have shown that N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide can modulate dopamine signaling in the brain, which can have a variety of biochemical and physiological effects. For example, N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide has been shown to increase the release of dopamine in the prefrontal cortex, which is involved in the regulation of attention, working memory, and decision-making. N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide has also been shown to decrease the release of dopamine in the striatum, which is involved in the regulation of movement and reward.

Advantages and Limitations for Lab Experiments

One advantage of N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide is that it has a high affinity for the dopamine D2 receptor, which makes it a useful tool for studying the role of dopamine signaling in the brain. However, one limitation is that N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide is relatively new and there is still much to be learned about its mechanism of action and potential applications.

Future Directions

There are several future directions for research on N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide. One area of interest is the potential use of N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide as a treatment for psychiatric disorders, such as schizophrenia and depression. Another area of interest is the development of new compounds that are based on the structure of N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide, which may have improved efficacy and fewer side effects. Finally, further research is needed to better understand the mechanism of action of N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide and its potential applications in the field of medicine.

Scientific Research Applications

N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide has been the subject of scientific research due to its potential applications in the field of medicine. Studies have shown that N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide has the ability to bind to the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and cognition. This has led to investigations into the potential use of N-{1-benzyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-4-ethylbenzamide as a treatment for various psychiatric disorders, such as schizophrenia and depression.